Cas no 1690451-05-8 (2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid)

• Product Name: 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid
• CAS No: 1690451-05-8
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD30377318
• CID: 4703091
• Update Time: 2025-06-08

2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid
• 2-(2,2-Difluoro-ethoxy)-4-fluoro-benzoic acid

• MDL： MFCD30377318
• Inchi： 1S/C9H7F3O3/c10-5-1-2-6(9(13)14)7(3-5)15-4-8(11)12/h1-3,8H,4H2,(H,13,14)
• InChI Key： WGLOUIABNFSWFU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)OCC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid

Introduction to 2-(2,2-Difluoroethoxy)-4-fluorobenzoic Acid (CAS No. 1690451-05-8)

2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1690451-05-8, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate the electronic properties, metabolic stability, and biological activity of the parent structure. The unique structural motif of 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid positions it as a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid consists of a benzoic acid core substituted with a difluoroethoxy group at the 2-position and a fluoro atom at the 4-position. This arrangement introduces both steric and electronic effects that can influence its interactions with biological targets. The presence of fluorine atoms is well-documented to enhance binding affinity and metabolic resistance, making such compounds attractive for medicinal chemistry applications. Recent studies have highlighted the role of fluorinated aromatic compounds in developing novel therapeutic agents, particularly in oncology and anti-inflammatory treatments.

In the context of contemporary research, 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid has been investigated for its potential pharmacological properties. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, fluorinated benzoic acids have been explored as modulators of cyclooxygenase (COX) enzymes, which are key targets in managing pain and inflammation. The structural features of 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid could contribute to its ability to interact with these targets in a manner that warrants further investigation.

The synthesis of 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often poses synthetic challenges due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated molecules with precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in accessing this class of compounds efficiently.

From a computational chemistry perspective, the electronic properties of 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid can be modeled using density functional theory (DFT) and other quantum mechanical methods. These computational approaches help in understanding the molecule’s reactivity, binding modes, and potential interactions with biological systems. Such insights are crucial for designing experiments and optimizing lead compounds for drug development. The incorporation of fluorine atoms can alter the molecule’s dipole moment and hydrogen bonding capabilities, which are critical factors in determining its biological efficacy.

One area where fluorinated benzoic acids, including 2-(2,2-Difluoroethoxy)-4-fluorobenzoic acid, show promise is in the development of imaging agents for diagnostic purposes. Fluorine-18 labeled derivatives are widely used in positron emission tomography (PET) scans due to their favorable kinetic properties and high sensitivity. While this specific compound may not be directly labeled with fluorine-18, its structural framework could serve as a scaffold for designing such probes. The ability to functionalize benzoic acid derivatives with various substituents allows for tailoring their properties to meet specific diagnostic needs.

The role of difluoroethoxy groups in medicinal chemistry is also noteworthy. This moiety can enhance lipophilicity while maintaining metabolic stability, making it an attractive feature for drug candidates. In contrast to simpler ether or ester groups, the difluoroethoxy group provides additional electronic tuning through the presence of two fluorine atoms adjacent to each other. This electronic environment can influence both the compound’s solubility profile and its interaction with biological targets.

Recent patents and scientific literature indicate that researchers are actively exploring novel applications for fluorinated benzoic acids. These compounds have been tested in various preclinical models as potential treatments for neurological disorders, infectious diseases, and metabolic conditions. The structural diversity inherent in this class of molecules allows chemists to explore multiple pharmacophores within a single scaffold framework. This flexibility is essential for identifying compounds that meet stringent pharmacological requirements.

The industrial significance of CAS No. 1690451-05-8 cannot be overstated. As demand grows for specialized chemicals in pharmaceutical research, companies supplying high-purity intermediates like this compound play a critical role in advancing drug discovery programs worldwide. Quality control measures must be stringent to ensure batch-to-batch consistency, which is crucial for downstream applications such as high-throughput screening (HTS) assays or clinical trials.

In conclusion,(bolded keywords) has emerged as a compound of interest due to its unique structural features and potential biological activities (bolded keywords) . Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents (bolded keywords) . As research continues into the pharmacological properties (bolded keywords) , it is likely that this compound will find further applications beyond initial exploratory studies (bolded keywords) . The continued development of synthetic methodologies (bolded keywords) will also facilitate access to more complex derivatives (bolded keywords) , expanding the chemical space available for medicinal chemists (bolded keywords) .